molecular formula C10H7Cl2N3O B1460735 4-Amino-6-(3,4-dichlorophenyl)pyridazin-3-ol CAS No. 1017670-57-3

4-Amino-6-(3,4-dichlorophenyl)pyridazin-3-ol

Cat. No. B1460735
CAS RN: 1017670-57-3
M. Wt: 256.08 g/mol
InChI Key: NOWNDXRHXARSOL-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 2,4,6-triamino-3,5-dinitropyridine involved treating a solution of the compound in glacial acetic acid with 30% hydrogen peroxide, heating under reflux for 5 hours, then cooling, diluting with water, and allowing to stand for 12 hours .


Molecular Structure Analysis

The molecular structure of ADP is based on the pyridazine core, which is a six-membered ring with two nitrogen atoms. The molecule also contains a 3,4-dichlorophenyl group and an amino group attached to the pyridazine ring.

Scientific Research Applications

Antimicrobial Activity

Pyridazine derivatives have been shown to possess antimicrobial properties . They can inhibit the growth of bacteria and other microorganisms, making them useful in the development of new antimicrobial drugs.

Antidepressant Properties

These compounds have also been found to have antidepressant effects . This makes them potential candidates for the development of new treatments for depression and other mood disorders.

Anticancer Activity

Some pyridazine derivatives have shown anticancer properties . They can inhibit the growth of cancer cells, making them potential candidates for cancer treatment.

Antiplatelet Activity

These compounds can prevent platelets from clumping together, which can help prevent blood clots . This makes them useful in the treatment of conditions like heart disease and stroke.

Antiulcer Properties

Pyridazine derivatives can also have antiulcer effects . They can help protect the stomach lining and reduce the risk of ulcers.

Herbicidal Properties

Some pyridazine derivatives are used as herbicides . They can inhibit the growth of unwanted plants, making them useful in agriculture.

FABP4 Inhibition

4-amino and 4-ureido pyridazin-3(2H)-one derivatives have been suggested as novel scaffolds for FABP4 inhibition . FABP4 inhibitors are of synthetic and therapeutic interest and ongoing clinical studies indicate that they may be a promise for the treatment of cancer, as well as other diseases .

properties

IUPAC Name

5-amino-3-(3,4-dichlorophenyl)-1H-pyridazin-6-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H7Cl2N3O/c11-6-2-1-5(3-7(6)12)9-4-8(13)10(16)15-14-9/h1-4H,(H2,13,14)(H,15,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NOWNDXRHXARSOL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C2=NNC(=O)C(=C2)N)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H7Cl2N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

256.08 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Amino-6-(3,4-dichlorophenyl)pyridazin-3-ol

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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